Cas no 33313-11-0 (1,3,4-Thiadiazole, 2-amino-5-(hexadecylthio)-)
33313-11-0 structure
Product Name:1,3,4-Thiadiazole, 2-amino-5-(hexadecylthio)-
CAS No:33313-11-0
MF:C18H35N3S2
MW:357.620601892471
CID:917832
PubChem ID:536581
Update Time:2025-04-19
1,3,4-Thiadiazole, 2-amino-5-(hexadecylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Thiadiazole, 2-amino-5-(hexadecylthio)-
- 5-hexadecylsulfanyl-1,3,4-thiadiazol-2-amine
- 33313-11-0
- 1,3,4-Thiadiazol-2-amine, 5-(hexadecylthio)-
- 2-AMINO-5-HEXADECYLTHIO-1,3,4-THIADIAZOLE
- AKOS024429150
- 5-(Hexadecylsulfanyl)-1,3,4-thiadiazol-2-amine #
- QNFGKXBPIUMFMH-UHFFFAOYSA-N
- DTXSID10336827
- SCHEMBL10559488
-
- Inchi: 1S/C18H35N3S2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-22-18-21-20-17(19)23-18/h2-16H2,1H3,(H2,19,20)
- InChI Key: QNFGKXBPIUMFMH-UHFFFAOYSA-N
- SMILES: S(C1=NN=C(N)S1)CCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 357.22724048g/mol
- Monoisotopic Mass: 357.22724048g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 16
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.6
- Topological Polar Surface Area: 105Ų
1,3,4-Thiadiazole, 2-amino-5-(hexadecylthio)- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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